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Compound of Interest

Compound Name: 1-Bromo-4-propylsulfanylbenzene

Cat. No.: B1319258 Get Quote

Researchers, scientists, and drug development professionals are advised that the compound

designated by CAS number 36982-62-4 could not be definitively identified in a comprehensive

search of chemical databases and scientific literature. This suggests that the provided CAS

number may be incorrect, obsolete, or correspond to a substance not widely documented in

public resources.

Initial investigations into the properties and uses of CAS number 36982-62-4 did not yield any

specific compound. Cross-referencing the number across multiple chemical and regulatory

databases failed to retrieve a corresponding chemical name, molecular formula, or structure. It

is crucial for researchers to verify the accuracy of CAS numbers to ensure the integrity of their

scientific inquiries.

In the course of this investigation, searches for the provided CAS number frequently led to

information pertaining to CAS number 498-62-4, which identifies the compound 3-

Thiophenecarboxaldehyde. This recurring result suggests a possible typographical error in the

original query.

While an in-depth technical guide on CAS number 36982-62-4 cannot be provided due to the

lack of available data, for illustrative purposes and as a potential point of clarification for the

user, a brief overview of the likely intended compound, 3-Thiophenecarboxaldehyde, is

presented below. It is imperative to note that the following information does not pertain to CAS

number 36982-62-4.
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Overview of 3-Thiophenecarboxaldehyde (CAS 498-
62-4)
3-Thiophenecarboxaldehyde is a heterocyclic aldehyde that serves as a versatile building block

in organic synthesis. Its chemical structure and properties make it a valuable intermediate in

the preparation of various pharmaceuticals, agrochemicals, and specialty chemicals.

Chemical and Physical Properties
A summary of the key physicochemical properties of 3-Thiophenecarboxaldehyde is provided

in the table below. This data is essential for designing and executing chemical reactions and for

ensuring safe handling and storage.

Property Value

Molecular Formula C₅H₄OS

Molecular Weight 112.15 g/mol

Appearance Clear yellow to light brown liquid

Boiling Point 194-196 °C

Density 1.28 g/mL at 25 °C

Refractive Index n20/D 1.583

Solubility Soluble in organic solvents

Core Applications and Uses
3-Thiophenecarboxaldehyde is primarily utilized as a synthetic intermediate in various chemical

industries. Its reactivity allows for the introduction of the thiophene moiety into larger, more

complex molecules.

Pharmaceutical Synthesis: It is a precursor in the synthesis of a range of biologically active

compounds. The thiophene ring is a common scaffold in medicinal chemistry, found in drugs

with diverse therapeutic activities.
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Agrochemical Development: The compound is used in the creation of novel pesticides and

herbicides.

Materials Science: It can be incorporated into the synthesis of organic electronic materials,

such as conducting polymers and dyes.

Due to the inability to identify and retrieve data for CAS number 36982-62-4, no experimental

protocols or signaling pathway diagrams can be provided for this specific substance.

Researchers are strongly encouraged to verify the CAS number of their compound of interest

before proceeding with further investigation. Should the intended compound of interest be 3-

Thiophenecarboxaldehyde, a detailed technical guide can be prepared upon request.

To cite this document: BenchChem. [Technical Guide on CAS Number 36982-62-4:
Compound Identification and Data Unavailability]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b1319258#cas-number-36982-62-4-
properties-and-uses]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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